C.I. Acid Violet 48
C.I. Acid Violet 48
Brand Name:
Vulcanchem
CAS No.:
12220-51-8
VCID:
VC0081343
InChI:
InChI=1S/C37H40N2O9S2.2Na/c1-19-15-20(2)35(50(45,46)47)21(3)32(19)39-25-17-27(31(38)30-29(25)33(40)23-11-9-10-12-24(23)34(30)41)48-26-14-13-22(16-28(26)49(42,43)44)37(7,8)18-36(4,5)6;;/h9-17,39H,18,38H2,1-8H3,(H,42,43,44)(H,45,46,47);;/q;2*+1/p-2
SMILES:
CC1=CC(=C(C(=C1NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)OC5=C(C=C(C=C5)C(C)(C)CC(C)(C)C)S(=O)(=O)[O-])C)S(=O)(=O)[O-])C.[Na+].[Na+]
Molecular Formula:
C37H38N2Na2O9S2
Molecular Weight:
764.8 g/mol
C.I. Acid Violet 48
CAS No.: 12220-51-8
Main Products
VCID: VC0081343
Molecular Formula: C37H38N2Na2O9S2
Molecular Weight: 764.8 g/mol
| CAS No. | 12220-51-8 |
|---|---|
| Product Name | C.I. Acid Violet 48 |
| Molecular Formula | C37H38N2Na2O9S2 |
| Molecular Weight | 764.8 g/mol |
| IUPAC Name | disodium;3-[[4-amino-9,10-dioxo-3-[2-sulfonato-4-(2,4,4-trimethylpentan-2-yl)phenoxy]anthracen-1-yl]amino]-2,4,6-trimethylbenzenesulfonate |
| Standard InChI | InChI=1S/C37H40N2O9S2.2Na/c1-19-15-20(2)35(50(45,46)47)21(3)32(19)39-25-17-27(31(38)30-29(25)33(40)23-11-9-10-12-24(23)34(30)41)48-26-14-13-22(16-28(26)49(42,43)44)37(7,8)18-36(4,5)6;;/h9-17,39H,18,38H2,1-8H3,(H,42,43,44)(H,45,46,47);;/q;2*+1/p-2 |
| Standard InChIKey | VVIVVAIHOWVTHB-UHFFFAOYSA-L |
| SMILES | CC1=CC(=C(C(=C1NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)OC5=C(C=C(C=C5)C(C)(C)CC(C)(C)C)S(=O)(=O)[O-])C)S(=O)(=O)[O-])C.[Na+].[Na+] |
| Canonical SMILES | CC1=CC(=C(C(=C1NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)OC5=C(C=C(C=C5)C(C)(C)CC(C)(C)C)S(=O)(=O)[O-])C)S(=O)(=O)[O-])C.[Na+].[Na+] |
| PubChem Compound | 11969493 |
| Last Modified | Nov 11 2021 |
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